Cas no 1398053-00-3 (1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene)

1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene structure
1398053-00-3 structure
Product Name:1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene
CAS No:1398053-00-3
Molecular Formula:C40H54B4O8
Molecular Weight:706.0960
CID:4728837
PubChem ID:57702551

1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene Properties

Names and Identifiers

    • 1,3,6,8-tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene
    • 1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)pyrene
    • BS-47718
    • 1,3,6,8-Tetra (Pinacolyl) Pyrene
    • 1398053-00-3
    • CS-0110388
    • Pyrene-1,3,6,8-tetrakis(boronic Acid Pinacol Ester)
    • 1,3,6,8-Tetrakis(4,4,5 ,5-tetramethyl- 1,3 ,2-dioxaborolan-2-yl)pyrene
    • YSWG681
    • 4,4,5,5-tetramethyl-2-[3,6,8-tris(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyren-1-yl]-1,3,2-dioxaborolane
    • MFCD34469727
    • doi:10.14272/LVHDPHZXHAGSPT-UHFFFAOYSA-N.1
    • SCHEMBL13855203
    • E81327
    • InChIKey： LVHDPHZXHAGSPT-UHFFFAOYSA-N
    • Inchi： 1S/C40H54B4O8/c1-33(2)34(3,4)46-41(45-33)27-21-28(42-47-35(5,6)36(7,8)48-42)24-19-20-26-30(44-51-39(13,14)40(15,16)52-44)22-29(25-18-17-23(27)31(24)32(25)26)43-49-37(9,10)38(11,12)50-43/h17-22H,1-16H3
    • SMILES： O1B(C2C([H])=C(B3OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O3)C3C([H])=C([H])C4C(B5OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O5)=C([H])C(B5OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O5)=C5C([H])=C([H])C=2C=3C=45)OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 706.4190893g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 706.4190893g/mol
  • Heavy Atom Count: 52
  • Complexity: 1150
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Topological Polar Surface Area: 73.8

Experimental Properties

1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01LSD8-100mg
1,3,6,8-Tetra (Pinacolyl) Pyrene
 1398053-00-3 97%
100mg
 $12.00 2024-06-21
Aaron
AR01LSLK-100mg
1,3,6,8-Tetra (Pinacolyl) Pyrene
 1398053-00-3 97%
100mg
 $12.00 2025-02-11
abcr
AB593764-250mg
1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene; .
 1398053-00-3
250mg
 €108.70 2024-07-19
Chemenu
CM562020-250mg
1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene
 1398053-00-3 97%
250mg
 $*** 2023-03-30
eNovation Chemicals LLC
Y1252286-1g
1,3,6,8-Tetra (Pinacolyl) Pyrene
 1398053-00-3 97%
1g
 $245 2022-10-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1181028-100mg
1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene
 1398053-00-3 97%
100mg
 ￥108.00 2023-11-21
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.
CL3803559-5g
2,​2',​2'',​2'''-​(1,​3,​6,​8-​Pyrenetetrayl)​tetrakis[4,​4,​5,​5-​tetramethyl-​1,​3,​2-​dioxaborolane]​
 1398053-00-3 95%
5g
 ¥4000 2023-11-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T932802-100mg
1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene
 1398053-00-3 97%
100mg
 ￥196.20

1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene Suppliers

ZHENG ZHOU A ER FA HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1398053-00-3)
MR./MRS.:LIU JING LI
Phone:15324716602
Email:2853979810@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1398053-00-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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1398053-00-3 (1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1398053-00-3)1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene
A1221704
Purity:99%
Quantity:5g
Price($):535